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Compound of Interest
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Cat. No.: B1166102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of key techniques for characterizing the

surface chemistry of Hemophan® membranes. The included protocols are designed to offer

standardized methods for obtaining reliable and reproducible data.

Introduction to Hemophan Membranes
Hemophan® is a type of modified cellulosic hemodialysis membrane. It is derived from

regenerated cellulose (Cuprophan) but is modified by the introduction of a tertiary amino group

(diethylaminoethyl) to some of the hydroxyl groups of the cellulose backbone. This modification

is intended to improve the biocompatibility of the membrane by reducing the activation of the

complement system and minimizing interactions with blood components.[1][2] Understanding

the surface chemistry of Hemophan is crucial for optimizing its performance, developing new

generations of dialysis membranes, and ensuring patient safety.

Key Characterization Techniques
A multi-technique approach is essential for a comprehensive understanding of the Hemophan
membrane surface. This document focuses on the following key analytical methods:

X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and

chemical states of atoms on the membrane surface.
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Attenuated Total Reflectance-Fourier Transform Infrared Spectroscopy (ATR-FTIR): To

identify functional groups present on the surface.

Scanning Electron Microscopy (SEM): To visualize the surface morphology and topography.

Atomic Force Microscopy (AFM): To provide high-resolution 3D images of the surface and

quantify surface roughness.

Contact Angle Goniometry: To assess the surface wettability and hydrophilicity.

Zeta Potential Analysis: To determine the surface charge characteristics under different pH

conditions.

X-ray Photoelectron Spectroscopy (XPS)
XPS is a highly surface-sensitive quantitative spectroscopic technique that provides information

about the elemental composition, empirical formula, chemical state, and electronic state of the

elements within the top 1-10 nm of a material's surface.

Application Note
For Hemophan membranes, XPS is critical for:

Confirming Surface Modification: Verifying the presence of nitrogen from the

diethylaminoethyl groups, which distinguishes Hemophan from unmodified cellulose

membranes like Cuprophan.

Quantifying Elemental Composition: Determining the atomic percentages of carbon, oxygen,

and nitrogen on the surface.

Assessing Surface Purity: Identifying any surface contaminants that may be present from the

manufacturing or sterilization processes.

Quantitative Data Summary
The following table summarizes typical elemental compositions for cellulosic membranes. Note

that specific values for Hemophan can vary between manufacturers and batches.
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Membrane
Type

C (at%) O (at%) N (at%) O/C Ratio N/C Ratio

Unmodified

Cellulose

(e.g.,

Cuprophan)

~58-62 ~38-42 < 1 ~0.61-0.72 < 0.02

Hemophan

(Modified

Cellulose)

~60-65 ~30-35 ~1-5 ~0.46-0.58 ~0.02-0.08

Cellulose

Acetate
~60-64 ~36-40 < 1 ~0.56-0.67 < 0.02

Note: Data is compiled and representative of typical values found in literature for modified and

unmodified cellulose membranes.

Experimental Protocol: XPS Analysis of Hemophan
Hollow Fibers
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Sample Preparation

XPS Analysis

Data Processing

Hemophan Hollow Fibers

Cut fibers to ~1 cm length

Mount fibers parallel on sample holder using double-sided conductive tape

Load sample into XPS vacuum chamber

Acquire Survey Spectrum (0-1200 eV)

Acquire High-Resolution Spectra (C1s, O1s, N1s)

Charge Correction (adventitious C1s at 284.8 eV)

Background Subtraction (e.g., Shirley)

Peak Fitting and Quantification

Determine Elemental Composition and Chemical States
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Sample Preparation

FTIR Analysis

Data Processing

Hemophan Hollow Fibers

Cut fibers to cover ATR crystal

Place fibers on ATR crystal

Apply consistent pressure with clamp

Collect Background Spectrum (clean, empty crystal)

Collect Sample Spectrum (4000-650 cm⁻¹)

ATR and Baseline Correction

Normalize Spectra

Identify Characteristic Peaks
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Sample Preparation

SEM Imaging

Hemophan Hollow Fibers

Cryo-fracture in Liquid Nitrogen for Cross-Section

Mount on SEM stub with conductive tape

Sputter-coat with a conductive layer (e.g., Au, Pt)

Load sample into SEM chamber

Evacuate chamber to high vacuum

Image surface and cross-section at various magnifications
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Sample Preparation

AFM Imaging (Tapping Mode)

Data Analysis

Hemophan Hollow Fiber

Cut fiber longitudinally

Secure fiber to a glass slide with epoxy

Mount sample on AFM stage

Engage tip with sample surface

Optimize scan parameters (setpoint, gain, scan rate)

Acquire topography and phase images

Flatten images to remove tilt and bow

Calculate roughness parameters (Ra, Rq)

Generate 3D visualization
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Sample Preparation

Measurement

Analysis

Hemophan Hollow Fiber

Mount a single fiber on a flat holder

Dispense a picoliter-sized water droplet onto the fiber

Capture high-resolution image of the droplet

Fit droplet shape with a model (e.g., Young-Laplace)

Calculate left and right contact angles

Average multiple measurements
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Sample Preparation

Measurement

Calculation

Hemophan Hollow Fibers

Cut fibers to a defined length

Pack fibers into the measurement cell

Equilibrate with electrolyte solution (e.g., KCl)

Apply a pressure gradient across the cell

Measure the resulting streaming potential

Plot streaming potential vs. pressure

Calculate Zeta Potential using Helmholtz-Smoluchowski equation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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